(2E)-3-(5-bromofuran-2-yl)prop-2-enoic acid

• IUPAC Name: (E)-3-(5-bromofuran-2-yl)prop-2-enoic acid
• InChI: InChI=1S/C7H5BrO3/c8-6-3-1-5(11-6)2-4-7(9)10/h1-4H,(H,9,10)/b4-2+
• InChI Key: IIMYTCICBUBFJH-DUXPYHPUSA-N
• Canonical SMILES: C1=C(OC(=C1)Br)C=CC(=O)O
• Isomeric SMILES: C1=C(OC(=C1)Br)/C=C/C(=O)O
• Molecular Formula: C7H5BrO3
• Molecular Weight: 217.02 g/mol
• CAS RN: 111252-31-4

Description

(2E)-3-(5-bromofuran-2-yl)prop-2-enoic acid, also known as 2E-BBP, is a synthetic organic compound that has been studied for its potential applications in the scientific research field. This compound is a member of the furan family and is known for its unique structure that features a bromine atom at the 5-position of the furan ring. 2E-BBP has been found to possess a wide range of properties, including strong antioxidant and anti-inflammatory activity, and has been studied for its potential in the fields of biochemistry and physiology.

Scientific Research Applications

Structural and Conformational Analysis

(2E)-3-(5-bromofuran-2-yl)prop-2-enoic acid has been a subject of structural and conformational studies. For instance, Venkatesan et al. (2016) conducted a structural investigation of a similar compound, (2E)-2-(ethoxycarbonyl)-3-[(4-methoxyphenyl)amino]prop-2-enoic acid, using X-ray crystallography, spectroscopic methods, and quantum chemical calculations (Venkatesan et al., 2016). Mary et al. (2014) also explored the conformational behavior and structural stability of (2E)-3-(3-chlorophenyl)prop-2-enoic anhydride, which is structurally related, through density functional theory (Mary et al., 2014).

Synthesis and Biological Activity

Modzelewska-Banachiewicz et al. (2009) examined the synthesis and biological activity of derivatives of (Z)-3-(3,4-diaryl-1,2,4-triazole-5-yl)prop-2-enoic acid, a compound closely related to (2E)-3-(5-bromofuran-2-yl)prop-2-enoic acid. Their study involved the isomerization of these compounds and evaluation of their antiviral and immunomodulating activities (Modzelewska-Banachiewicz et al., 2009).

Coordination Chemistry

Shahzadi et al. (2008) researched the coordination chemistry of transition metal carboxylates synthesized from ligands containing 3-[(4-bromoanilino)carbonyl]prop-2-enoic acid. Their study involved characterizing these compounds through various spectroscopic methods and assessing their biocidal properties (Shahzadi et al., 2008).

Nonlinear Optical Activity

The nonlinear optical (NLO) activity of compounds similar to (2E)-3-(5-bromofuran-2-yl)prop-2-enoic acid has been a focus of research. Venkatesan et al. (2016) investigated the NLO activity of (2E)-2-(ethoxycarbonyl)-3-[(1-methoxy-1-oxo-3-phenylpropan-2-yl)amino] prop-2-enoic acid, confirming its activity experimentally and theoretically (Venkatesan et al., 2016).